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Compound of Interest

Compound Name: 1,2-Hexadiene

Cat. No.: B15491585

Disclaimer: A specific Safety Data Sheet (SDS) for 1,2-Hexadiene (CAS 592-44-9) was not
readily available in the conducted searches. The following information is based on the limited
physical and chemical data available for 1,2-Hexadiene and general safety protocols for
handling highly flammable liquid hydrocarbons. This guidance is for informational purposes
only and should not replace a substance-specific SDS. Always consult a comprehensive and
verified SDS for 1,2-Hexadiene before any handling, storage, or disposal.

Physical and Chemical Properties of 1,2-Hexadiene

Limited quantitative data for 1,2-Hexadiene has been compiled from various sources. It is
crucial to verify this information with a certified SDS before use.
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Property Value Source
Molecular Formula CeH1o [1]
Molecular Weight 82.146 g/mol [1]
Boiling Point 76.3°C at 760 mmHg [1]
Density 0.677 g/mL [1]
Flash Point -16.4 + 11.9 °C (Predicted) [1]
Vapor Pressure 111.5.1 0.1 mmHg at 25°C o
(Predicted)
Refractive Index 1.402 [1]

General Safety and Handling Protocols for
Flammable Liquid Hydrocarbons

The following are general operational procedures for handling volatile and flammable liquid
hydrocarbons. These should be adapted to the specific substance and laboratory conditions
based on a thorough risk assessment and the guidance of a specific SDS.

Engineering Controls:

e Always handle 1,2-Hexadiene in a well-ventilated area, preferably within a certified chemical
fume hood to minimize the accumulation of flammable vapors.[2][3]

o Ensure that an ABC-rated fire extinguisher, safety shower, and eyewash station are readily
accessible in the immediate work area.[2][4]

 All equipment used for transferring or handling the substance must be properly bonded and
grounded to prevent static electricity buildup, which can be an ignition source.[5]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical splash goggles are mandatory.[4] A face shield should also be
worn when there is a significant risk of splashing.[6]
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o Skin Protection: Wear flame-resistant lab coats.[7] Neoprene or nitrile rubber gloves are
recommended for handling organic solvents.[4] Ensure gloves are compatible with 1,2-
Hexadiene by consulting the manufacturer's specifications.

o Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with organic vapor cartridges is necessary.

Handling and Storage:

Keep containers of 1,2-Hexadiene tightly closed when not in use.[2]

» Store in a dedicated, well-ventilated flammable liquids storage cabinet, away from heat,
sparks, open flames, and strong oxidizing agents.[7][8]

» Avoid heating flammable liquids with an open flame.[5] Use heating mantles, steam baths, or
other controlled heating sources.

e Use only non-sparking tools when opening or handling containers.

Emergency Procedures

o Spills: In the event of a spill, immediately evacuate the area and eliminate all ignition
sources.[9] Use non-combustible absorbent materials like sand or vermiculite to contain the
spill.[9] Do not use paper towels, as they are combustible.[2] Place the absorbed material in
a sealed container for disposal as hazardous waste.[2]

o Fire: For a small fire, use a dry chemical (ABC) or carbon dioxide fire extinguisher.[3] Do not
use water, as it may spread the flammable liquid. If the fire is large or cannot be controlled,
evacuate the area and call emergency services.[9]

First Aid Measures

 Inhalation: Move the affected person to fresh air immediately.[2] If breathing is difficult,
administer oxygen. Seek immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.[4] Seek medical attention if irritation persists.[4]
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[4] Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting.[10] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[10]

Disposal Plan

¢ All waste containing 1,2-Hexadiene must be treated as hazardous waste.
o Collect waste in a properly labeled, sealed, and compatible container.[11]
e Do not dispose of 1,2-Hexadiene down the drain.[8]

» Arrange for disposal through your institution's environmental health and safety office or a
licensed hazardous waste disposal company.[12]

Experimental Workflow for Safe Handling of 1,2-
Hexadiene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15491585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15491585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

